Cas no 86840-98-4 (Benzoic acid, 4-(dodecyloxy)-2-hydroxy-, methyl ester)
86840-98-4 structure
Product Name:Benzoic acid, 4-(dodecyloxy)-2-hydroxy-, methyl ester
CAS No:86840-98-4
MF:C20H32O4
MW:336.465686798096
CID:1856840
PubChem ID:4421421
Update Time:2025-04-21
Benzoic acid, 4-(dodecyloxy)-2-hydroxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-(dodecyloxy)-2-hydroxy-, methyl ester
- methyl 4-dodecoxy-2-hydroxybenzoate
- DTXSID00403118
- 86840-98-4
- ST50982917
- DTXCID50353972
- AKOS024355572
-
- Inchi: 1S/C20H32O4/c1-3-4-5-6-7-8-9-10-11-12-15-24-17-13-14-18(19(21)16-17)20(22)23-2/h13-14,16,21H,3-12,15H2,1-2H3
- InChI Key: GLQKRDVFGPWHCW-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C(=O)OC)=C(C=1)O)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 336.23005950g/mol
- Monoisotopic Mass: 336.23005950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 14
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.5
- Topological Polar Surface Area: 55.8Ų
Benzoic acid, 4-(dodecyloxy)-2-hydroxy-, methyl ester Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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